Ethyl 3-(2-amino-2-thioxoethyl)benzoate

• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: ethyl 3-(2-amino-2-sulfanylideneethyl)benzoate
• InChI: InChI=1S/C11H13NO2S/c1-2-14-11(13)9-5-3-4-8(6-9)7-10(12)15/h3-6H,2,7H2,1H3,(H2,12,15)
• InChI Key: GHZQGOIENNILJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)CC(=S)N

Description

Ethyl 3-(2-amino-2-thioxoethyl)benzoate is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By a method similar to that in Example 178a and using the compound (4.23 g, 22.4 mmol) obtained in Example 180a, 4M hydrogen chloride-ethyl acetate solution (42 mL) and O,O-diethyl dithiophosphate (4.50 mL, 26.8 mmol), the title compound (3.94 g, 79%) was obtained as colorless crystals.